Cas no 473693-05-9 (2-Amino-1-pyrazin-2-yl-ethanone hydrochloride)

• Product Name: 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride
• CAS No: 473693-05-9
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 2156456
• Update Time: 2025-10-30

2-Amino-1-pyrazin-2-yl-ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride
• AM100850
• 2-Amino-1-pyrazin-2-ylmethanone hydrochloride
• 2-AMINO-1-(PYRAZIN-2-YL)ETHANONE HYDROCHLORIDE

• Inchi： 1S/C6H7N3O.ClH/c7-3-6(10)5-4-8-1-2-9-5;/h1-2,4H,3,7H2;1H
• InChI Key： LNZUMCPSXSCZMT-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=NC=CN=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Topological Polar Surface Area: 68.9

Additional information on 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride

Introduction to 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride (CAS No. 473693-05-9)

2-Amino-1-pyrazin-2-yl-ethanone hydrochloride (CAS No. 473693-05-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-pyrazinyl)-2-aminoacetamide hydrochloride, is a derivative of pyrazine and amino acids, making it an intriguing candidate for various biological and therapeutic studies.

The chemical structure of 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride consists of a pyrazine ring linked to an aminoethyl group, which is further substituted with a hydrochloride salt. This unique structural arrangement confers the compound with specific physicochemical properties, such as solubility in water and organic solvents, which are crucial for its use in both laboratory and industrial settings.

Recent research has highlighted the potential of 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride in various biological activities. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting pain and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in vitro and in vivo.

In addition to its anti-inflammatory properties, 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride has also been investigated for its potential as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell walls and inhibiting protein synthesis, which makes it a valuable lead compound for developing new antibiotics.

The pharmacokinetic properties of 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential use in oral formulations. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing in preclinical models.

Toxicity studies have shown that 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride is generally well-tolerated at therapeutic doses. However, like any pharmaceutical agent, it is important to conduct thorough safety evaluations before advancing to clinical trials. Preclinical studies have demonstrated that the compound does not exhibit significant toxicity at relevant concentrations, making it a safe candidate for further development.

In conclusion, 2-Amino-1-pyrazin-2-yl-ethanone hydrochloride (CAS No. 473693-05-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and antimicrobial properties make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its future use in clinical settings.